Cas no 114145-23-2 (1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone)

• Product Name: 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone
• CAS No: 114145-23-2
• MF: C₁₃H₁₄N₆O₂
• MW: 286.289261341095
• CID: 4453218
• Update Time: 2025-07-08

1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone
• 7-Benzyl-8-hydrazino-3-methyl-3,7-dihydro-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-hydrazinyl-3,7-dihydro-3-methyl-7-(phenylmethyl)-

• Inchi： 1S/C13H14N6O2/c1-18-10-9(11(20)16-13(18)21)19(12(15-10)17-14)7-8-5-3-2-4-6-8/h2-6H,7,14H2,1H3,(H,15,17)(H,16,20,21)
• InChI Key： DTYMBOQJUXMOKG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1NN

Additional information on 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone

Recent Advances in the Study of 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone (CAS: 114145-23-2)

The compound 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone (CAS: 114145-23-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel purine derivatives, which are of considerable interest in drug discovery. The hydrazone moiety in the molecule has been shown to confer unique reactivity, enabling the formation of diverse heterocyclic structures with potential pharmacological activities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, confirming their structural integrity and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone exhibits moderate inhibitory effects on certain enzymes involved in nucleotide metabolism. These findings suggest potential applications in the treatment of diseases characterized by dysregulated nucleotide synthesis, such as cancer and viral infections. However, further mechanistic studies are required to elucidate the precise molecular targets and pathways involved.

One of the most promising aspects of this compound is its potential as a scaffold for the development of new antiviral agents. Recent computational docking studies have revealed that derivatives of 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone can bind to viral polymerases with high affinity, potentially inhibiting viral replication. These findings are particularly relevant in the context of emerging viral threats and the ongoing need for novel antiviral therapies.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to facilitate translational research. Current efforts are focused on structural modifications to improve these properties while maintaining or enhancing biological activity.

In conclusion, 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-7-(phenylmethyl)-, 8-hydrazone (CAS: 114145-23-2) represents a promising lead compound in medicinal chemistry with diverse potential applications. Continued research into its synthesis, biological activity, and structure-activity relationships will be crucial for unlocking its full therapeutic potential. The compound's unique structural features and preliminary biological activities make it a valuable subject for further investigation in drug discovery programs.